Cas no 1807308-42-4 (Methyl 2-cyano-4-fluoro-6-formylbenzoate)

• Product Name: Methyl 2-cyano-4-fluoro-6-formylbenzoate
• CAS No: 1807308-42-4
• MF: C₁₀H₆FNO₃
• MW: 207.157946109772
• CID: 4952719
• Update Time: 2025-10-29

Methyl 2-cyano-4-fluoro-6-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-fluoro-6-formylbenzoate

• Inchi： 1S/C10H6FNO3/c1-15-10(14)9-6(4-12)2-8(11)3-7(9)5-13/h2-3,5H,1H3
• InChI Key： LTRKWSOYUOCCHQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)C(C(=O)OC)=C(C=O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 1.1
• Topological Polar Surface Area: 67.2

Additional information on Methyl 2-cyano-4-fluoro-6-formylbenzoate

Methyl 2-cyano-4-fluoro-6-formylbenzoate (CAS No. 1807308-42-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-cyano-4-fluoro-6-formylbenzoate, identified by its unique Chemical Abstracts Service number CAS No. 1807308-42-4, represents a significant compound in the realm of pharmaceutical chemistry. This benzoate derivative, characterized by its cyano, fluoro, and formyl functional groups, has garnered considerable attention due to its versatile applications in the synthesis of bioactive molecules. The strategic positioning of these substituents on the aromatic ring imparts distinct reactivity, making it a valuable building block for drug development.

The structural motif of Methyl 2-cyano-4-fluoro-6-formylbenzoate is particularly noteworthy for its potential in constructing complex pharmacophores. The cyano group (-CN) introduces a polar, electron-withdrawing nature, which can influence both the electronic properties and metabolic stability of the final drug molecule. Concurrently, the fluoro substituent (-F) is renowned for its ability to modulate pharmacokinetic profiles, including bioavailability and lipophilicity, thereby enhancing the overall therapeutic efficacy. The formyl group (-CHO) further expands the synthetic possibilities, serving as a versatile handle for further functionalization via condensation reactions or oxidation pathways.

In recent years, Methyl 2-cyano-4-fluoro-6-formylbenzoate has been extensively explored in the development of novel therapeutic agents. For instance, studies have demonstrated its utility in synthesizing small-molecule inhibitors targeting various biological pathways. One particularly intriguing application lies in its role as a precursor for kinase inhibitors, where the combination of cyano and fluoro groups facilitates precise interactions with protein targets. These interactions are critical for achieving high selectivity and minimizing off-target effects, which are paramount in modern drug design.

The formyl group on Methyl 2-cyano-4-fluoro-6-formylbenzoate also opens doors to the construction of heterocyclic scaffolds, which are prevalent in many pharmacologically active compounds. By undergoing cyclization reactions or reacting with nucleophiles, this compound can be transformed into more complex structures with enhanced biological activity. Such transformations have been pivotal in the discovery of new antibiotics, antivirals, and anticancer agents, underscoring the compound's importance in medicinal chemistry.

Advances in synthetic methodologies have further enhanced the accessibility and utility of Methyl 2-cyano-4-fluoro-6-formylbenzoate. Modern techniques such as flow chemistry and catalytic asymmetric synthesis have enabled more efficient and scalable production processes. These innovations not only reduce costs but also improve the sustainability of pharmaceutical manufacturing. Additionally, computational tools like molecular modeling and virtual screening are being leveraged to predict the reactivity and biological properties of derivatives before experimental synthesis, thereby accelerating the drug discovery pipeline.

The impact of Methyl 2-cyano-4-fluoro-6-formylbenzoate extends beyond academic research; it has found practical applications in industrial settings as well. Pharmaceutical companies are increasingly incorporating this intermediate into their libraries due to its proven track record in generating high-quality leads for preclinical and clinical development. Its versatility makes it an indispensable tool for medicinal chemists striving to develop next-generation therapeutics that address unmet medical needs.

2-cyano-4-fluoro-6-formylbenzoate appear promising as research continues to uncover new synthetic pathways and biological applications. The integration of artificial intelligence (AI) into drug discovery is likely to further enhance its utility by predicting novel derivatives with optimized properties. As our understanding of disease mechanisms evolves, so too will the demand for sophisticated molecular tools like this benzoate derivative to address complex therapeutic challenges.